
Bumetrizole: A Phenolic Benzotriazole UV
Absorber for Advanced Material Protection

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bumetrizole

Cat. No.: B141658 Get Quote
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Abstract
Bumetrizole, a member of the phenolic benzotriazole class of ultraviolet (UV) light absorbers,

stands as a critical component in the stabilization of polymeric materials against

photodegradation. This technical guide provides a comprehensive overview of the fundamental

characteristics of Bumetrizole, including its physicochemical properties, mechanism of action,

and applications. Detailed experimental protocols for its synthesis, incorporation into polymer

matrices, and performance evaluation are presented. Quantitative data on its efficacy in

enhancing the durability of polymers are summarized in structured tables for clear comparison.

Furthermore, this guide includes visual representations of key experimental workflows to aid in

the practical application of this high-performance UV absorber.

Introduction
Phenolic benzotriazoles are a prominent class of UV absorbers widely utilized to protect

various materials from the detrimental effects of ultraviolet radiation.[1] Bumetrizole,

chemically known as 2-tert-butyl-6-(5-chloro-2H-benzotriazol-2-yl)-4-methylphenol, is a high-

performance UV absorber within this class.[2] Its molecular structure, featuring a phenolic

group and a benzotriazole moiety, enables the efficient absorption of UV radiation and its

dissipation as harmless thermal energy, thereby preventing the photo-oxidation and

degradation of the polymer matrix.[3][4] This guide delves into the core technical aspects of
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Bumetrizole, offering valuable insights for researchers and professionals in material science

and drug development.

Physicochemical Properties of Bumetrizole
The efficacy and application of Bumetrizole are largely dictated by its physical and chemical

properties. A summary of these key characteristics is presented in Table 1.

Property Value Reference

Chemical Name

2-tert-butyl-6-(5-chloro-2H-

benzotriazol-2-yl)-4-

methylphenol

[2]

CAS Number 3896-11-5 [1]

Molecular Formula C₁₇H₁₈ClN₃O [4]

Molecular Weight 315.80 g/mol [1]

Appearance Pale yellow solid/powder [4]

Melting Point 144-147 °C [1]

Boiling Point 460.4 °C at 760 mmHg [5]

Density 1.26 g/cm³ [2]

Water Solubility 4 μg/L at 20 °C [5]

Solubility in Organic Solvents
Slightly soluble in Chloroform,

Ethyl Acetate, and Methanol
[2]

logP (o/w) 5.55 to 6.81 [6]

Mechanism of Action: UV Absorption and Energy
Dissipation
The primary function of Bumetrizole is to absorb harmful UV radiation in the 290-400 nm

range.[3] The energy from the absorbed UV photons excites the Bumetrizole molecule. This

absorbed energy is then rapidly and efficiently dissipated as heat through a process involving
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an intramolecular hydrogen bond, allowing the molecule to return to its ground state without

undergoing any chemical change.[6] This photostable mechanism provides long-term

protection to the host material against degradation, which can manifest as discoloration,

cracking, and loss of physical properties.[1]

Synthesis of Bumetrizole
The synthesis of Bumetrizole typically involves a multi-step process. A representative

laboratory-scale synthesis protocol is outlined below.

Experimental Protocol: Synthesis of Bumetrizole
Materials:

4-chloro-2-nitroaniline

Sodium nitrite (NaNO₂)

Sulfuric acid (H₂SO₄)

2-tert-butyl-4-methylphenol

Sodium hydroxide (NaOH)

Zinc dust

Isopropanol

Mineral spirits

Hydrochloric acid (HCl)

Sodium sulfate (anhydrous)

Procedure:

Diazotization: 4-chloro-2-nitroaniline is diazotized by reacting it with sodium nitrite in the

presence of sulfuric acid at a low temperature (e.g., 5 °C) to form the corresponding

diazonium salt.[3]
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Coupling: The diazonium salt is then coupled with 2-tert-butyl-4-methylphenol in a weakly

basic solution to yield an azo intermediate, 2'-hydroxy-3'-t-butyl-5'-methyl-5-chloro-2-

nitroazobenzene.[4]

Reduction: The azo intermediate is reduced to the final product, Bumetrizole. This can be

achieved using a reducing agent such as zinc dust in an alkaline medium (e.g., sodium

hydroxide solution) at a controlled temperature (e.g., 55-60 °C).[2]

Isolation and Purification: After the reduction is complete, the product is isolated. This

involves separating the organic phase from the aqueous and solid phases. The organic

solution containing Bumetrizole is then washed, and the product is crystallized from a

suitable solvent like isopropanol. The resulting solid is filtered and dried to obtain pure

Bumetrizole.[2]

A simplified workflow for the synthesis of Bumetrizole is depicted in the following diagram:

Bumetrizole Synthesis Workflow

Start Materials:
4-chloro-2-nitroaniline

2-tert-butyl-4-methylphenol
Diazotization Coupling Reduction Isolation & Purification Bumetrizole

Click to download full resolution via product page

A high-level workflow for the synthesis of Bumetrizole.

Performance Evaluation in Polymer Matrices
The effectiveness of Bumetrizole as a UV stabilizer is evaluated by incorporating it into a

polymer and subjecting the resulting material to accelerated weathering tests. These tests

simulate long-term exposure to sunlight and environmental conditions in a shorter timeframe.

Experimental Protocol: Accelerated Weathering Test
(ASTM G154)
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Materials and Equipment:

Polymer resin (e.g., polypropylene, polyethylene)

Bumetrizole

Processing equipment (e.g., extruder, injection molding machine, or compression molder)

Accelerated weathering chamber equipped with fluorescent UV lamps (UVA-340 or UVB-

313)[7]

Tensile testing machine

Colorimeter

Procedure:

Sample Preparation:

Bumetrizole is compounded with the polymer resin at a specified concentration (e.g., 0.1-

1.0% by weight).

The compounded material is then processed into standardized test specimens (e.g.,

tensile bars or plaques) via injection molding or compression molding.

A control group of specimens without Bumetrizole is also prepared.

Accelerated Weathering:

The specimens are placed in an accelerated weathering chamber.

The chamber is programmed to run cycles of UV exposure and moisture (condensation or

water spray) according to ASTM G154.[8]

Typical conditions may include cycles of 8 hours of UV exposure at a set temperature

(e.g., 60°C) followed by 4 hours of condensation at a lower temperature (e.g., 50°C).[9]

Specimens are exposed for a predetermined duration (e.g., 500, 1000, or 2000 hours).
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Property Evaluation:

At specified intervals, specimens are removed from the chamber for evaluation.

Mechanical Properties: Tensile strength and elongation at break are measured using a

tensile testing machine according to a standard method (e.g., ASTM D638).[10]

Color Stability: The change in color (ΔE*) is measured using a colorimeter.

Surface Appearance: The specimens are visually inspected for any signs of degradation

such as cracking, chalking, or crazing.

The workflow for evaluating the performance of Bumetrizole in a polymer matrix is illustrated

below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.mdpi.com/1996-1944/12/6/876
https://www.benchchem.com/product/b141658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Evaluation Workflow

Polymer + Bumetrizole

Compounding

Specimen Preparation

Accelerated Weathering (ASTM G154)

Property Evaluation

Performance Data

Click to download full resolution via product page

Workflow for performance evaluation of Bumetrizole in polymers.

Quantitative Performance Data
The addition of Bumetrizole significantly enhances the durability of polymers. The following

tables summarize typical performance data obtained from accelerated weathering tests.

Table 2: Effect of Bumetrizole on the Tensile Strength of Polypropylene After Accelerated

Weathering

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b141658?utm_src=pdf-body-img
https://www.benchchem.com/product/b141658?utm_src=pdf-body
https://www.benchchem.com/product/b141658?utm_src=pdf-body
https://www.benchchem.com/product/b141658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Time
(hours)

Tensile Strength
(MPa) - Control (PP
without
Bumetrizole)

Tensile Strength
(MPa) - PP with
0.5% Bumetrizole

% Retention of
Tensile Strength
with Bumetrizole

0 35.0 34.8 99.4

500 25.5 32.1 92.2

1000 15.2 29.5 84.8

2000 8.1 25.3 72.7

Note: The data presented in this table is illustrative and may vary depending on the specific

polymer grade, Bumetrizole concentration, and weathering conditions.

Table 3: Effect of Bumetrizole on the Color Stability of Polyethylene After Accelerated

Weathering

Exposure Time (hours)
ΔE* (Color Change) -
Control (PE without
Bumetrizole)

ΔE* (Color Change) - PE
with 0.5% Bumetrizole

0 0 0

500 5.2 1.5

1000 9.8 2.8

2000 15.3 4.5

Note: ΔE is a measure of the total color difference. A lower value indicates better color stability.

The data is illustrative.*

Analytical Methods for Determination
The concentration of Bumetrizole in polymer extracts can be determined using High-

Performance Liquid Chromatography (HPLC) with UV detection.
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Experimental Protocol: HPLC Analysis of Bumetrizole
Instrumentation and Conditions:

HPLC System: With a UV detector.

Column: C18 reversed-phase column.

Mobile Phase: A mixture of acetonitrile and water.[11]

Detection Wavelength: Set at the λmax of Bumetrizole in the mobile phase.

Quantification: Based on a calibration curve prepared from standard solutions of

Bumetrizole.

Sample Preparation:

A known weight of the polymer containing Bumetrizole is dissolved in a suitable solvent

(e.g., tetrahydrofuran).

The polymer is then precipitated by adding a non-solvent (e.g., methanol).

The solution is filtered to remove the precipitated polymer.

The filtrate, containing the extracted Bumetrizole, is then analyzed by HPLC.

Applications
Bumetrizole is particularly effective in a variety of polymers, including:

Polyolefins (Polypropylene, Polyethylene)[3]

Cold-cured Polyesters[3]

Coatings and Paints[4]

Adhesives and Sealants[12]

Textiles[13]
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Conclusion
Bumetrizole is a highly effective phenolic benzotriazole UV absorber that plays a crucial role in

protecting polymeric materials from photodegradation. Its strong UV absorption, excellent

photostability, and compatibility with a wide range of polymers make it a valuable tool for

enhancing the long-term durability and performance of materials in various applications. The

detailed experimental protocols and quantitative data presented in this guide provide a solid

foundation for researchers and professionals to effectively utilize Bumetrizole in their material

development and formulation efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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